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Compound of Interest

Compound Name: 2-Ethylhexanal

Cat. No.: B089479

Essential Safety and Handling Guide for 2-
Ethylhexanal

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Ethylhexanal (CAS No. 123-05-7) in a laboratory environment. Adherence to
these procedures is vital for ensuring the safety of all personnel and minimizing environmental
impact.

Hazard Identification: 2-Ethylhexanal is a flammable liquid and vapor that may cause an
allergic skin reaction and is suspected of damaging fertility or the unborn child.[1][2] It is crucial
to use appropriate Personal Protective Equipment (PPE) to prevent exposure.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Ethylhexanal to prevent skin and eye contact, and
inhalation of vapors.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield.

Protects against splashes that
can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a lab coat
or chemical-resistant apron,

and closed-toe shoes.

Prevents skin contact, which
can be harmful and cause

irritation or an allergic reaction.

[1](2]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Protects against the inhalation

of harmful vapors.[3]

Quantitative Data for 2-Ethylhexanal

Property Value

CAS Number 123-05-7

Physical State Liquid
Appearance Colorless

Odor Slight

Melting Point -90 °C /-130 °F[1]

Boiling Point/Range

162 - 165 °C / 323.6 - 329 °F @ 760 mmHg[1]

Flash Point

50 °C / 122 °F[1]

Lower Explosion Limit

0.9 Vol %

Upper Explosion Limit

7.2 Vol %
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Operational Plan: Handling and Disposal

Handling Procedures:

Preparation: Before handling, ensure that a safety shower, eye wash station, and all
necessary PPE are readily available.[4] Read the Safety Data Sheet (SDS) thoroughly.[5]

Ventilation: Always handle 2-Ethylhexanal in a well-ventilated area or a certified chemical
fume hood to minimize vapor inhalation.[5]

Preventing Ignition: Keep the chemical away from heat, sparks, open flames, and other
ignition sources.[1][2] Use non-sparking tools and take precautionary measures against
static discharge.[1]

Transfer: When transferring, ground and bond containers to prevent static electricity buildup.
[2] Handle and open containers with care.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2][6] Do not eat, drink, or
smoke in the work area.[6] Wash hands thoroughly after handling.[4][6]

Spill Response:

Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Stop the leak if it is safe to do so. Contain the spill using inert absorbent
materials like sand, earth, or vermiculite.[1][7] Do not use combustible materials such as
sawdust.[2]

Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,
sealed container for disposal.[1][2]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:
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o Waste Collection: Dispose of 2-Ethylhexanal and any contaminated materials in a
designated, labeled, and sealed container.

e Regulations: Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.[4][8] Do not flush into surface water or sanitary sewer systems.[1]

» Professional Disposal: Contact a licensed professional waste disposal service to arrange for
the removal of the chemical waste.

Experimental Workflow
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Safe Handling Workflow for 2-Ethylhexanal

Preparation
- Review SDS
- Ready PPE, Eyewash, Shower

:

Handling
- Use Fume Hood
- Avoid Ignition Sources
- Ground Equipment

I
I
: If Spill Occurs

Spill Response
- Evacuate & Ventilate
- Contain with Inert Material
- Collect in Sealed Container

Use in Experiment

Waste Contaminated Material

Waste Disposal
- Collect in Labeled Container
- Follow Regulations
- Professional Disposal

End of Process

Decontamination
- Clean Work Area >
- Decontaminate/Dispose PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Ethylhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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